Cas no 856965-53-2 (3-Cyclopropylpyridin-2(1H)-one)

• Product Name: 3-Cyclopropylpyridin-2(1H)-one
• CAS No: 856965-53-2
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD13176021
• CID: 1033996
• PubChem ID: 56972692
• Update Time: 2025-05-25

3-Cyclopropylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylpyridin-2(1H)-one
• 3-cyclopropyl-1H-pyridin-2-one
• 3-CYCLOPROPYLPYRIDIN-2-OL
• 856965-53-2
• DS-6963
• AKOS016844683
• J-512388
• MFCD13176021
• DTXSID00719741
• SCHEMBL2642390
• SCHEMBL16796830
• A863470
• N13207
• DB-315350

• MDL： MFCD13176021
• Inchi： 1S/C8H9NO/c10-8-7(6-3-4-6)2-1-5-9-8/h1-2,5-6H,3-4H2,(H,9,10)
• InChI Key： AUNWUONIFCPUOD-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C1CC1

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Cyclopropylpyridin-2(1H)-one

3-Cyclopropylpyridin-2(1H)-one: A Comprehensive Overview

3-Cyclopropylpyridin-2(1H)-one, also known by its CAS number 856965-53-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has emerged as a valuable molecule in various research and industrial applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 3-Cyclopropylpyridin-2(1H)-one.

The molecular structure of 3-Cyclopropylpyridin-2(1H)-one is defined by a pyridinone ring substituted with a cyclopropyl group at the 3-position. This substitution imparts unique electronic and steric properties to the molecule, making it highly versatile in chemical reactions. The pyridinone moiety is known for its ability to participate in hydrogen bonding, which is crucial in many biological interactions. Recent studies have highlighted the importance of such structural features in drug design, where 3-Cyclopropylpyridin-2(1H)-one serves as a promising scaffold for developing bioactive compounds.

The synthesis of 3-Cyclopropylpyridin-2(1H)-one involves a series of well-established organic reactions. One common approach is the cyclization of appropriately substituted aldehydes or ketones with cyclopropane derivatives. This method leverages the inherent reactivity of cyclopropane rings to form the pyridinone ring under specific reaction conditions. Researchers have optimized these conditions to achieve high yields and purity, ensuring that 3-Cyclopropylpyridin-2(1H)-one can be produced efficiently on both laboratory and industrial scales.

In terms of applications, 3-Cyclopropylpyridin-2(1H)-one has found utility in several domains. In pharmacology, it has been explored as a potential lead compound for drug development due to its ability to modulate various biological targets. Recent studies have demonstrated its efficacy in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the potential of 3-Cyclopropylpyridin-2(1H)-one in the creation of novel therapeutic agents.

Beyond pharmacology, 3-Cyclopropylpyridin-2(1H)-one has also been utilized in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, paving the way for its integration into advanced electronic devices.

The toxicological profile of 3-Cyclopropylpyridin-2(1H)-one is another area of active research. Understanding its safety and biocompatibility is crucial for its application in pharmaceuticals and other health-related products. Recent studies have focused on assessing its acute and chronic toxicity profiles using various in vitro and in vivo models. These investigations aim to establish safe dosage levels and identify any potential adverse effects associated with prolonged exposure.

In conclusion, 3-Cyclopropylpyridin-2(1H)-one, with its distinctive structure and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, coupled with its promising pharmacological properties, positions it as a key molecule in advancing scientific knowledge and technological innovation. As research progresses, we can expect even more groundbreaking discoveries related to this remarkable compound.